![molecular formula C18H20N2O3 B5760080 3-(3,4-dimethoxyphenyl)-N-(4,6-dimethyl-2-pyridinyl)acrylamide](/img/structure/B5760080.png)
3-(3,4-dimethoxyphenyl)-N-(4,6-dimethyl-2-pyridinyl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(3,4-dimethoxyphenyl)-N-(4,6-dimethyl-2-pyridinyl)acrylamide is a chemical compound that belongs to the class of acrylamides. This compound has been extensively studied in scientific research for its potential applications in various fields.
Mechanism of Action
The mechanism of action of 3-(3,4-dimethoxyphenyl)-N-(4,6-dimethyl-2-pyridinyl)acrylamide involves the inhibition of certain enzymes and receptors. For example, it has been found to inhibit the activity of acetylcholinesterase, an enzyme that plays a key role in the breakdown of the neurotransmitter acetylcholine. It has also been found to inhibit the activity of certain ion channels and receptors in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its inhibitory activity against enzymes and receptors. Inhibition of acetylcholinesterase can lead to an increase in the levels of acetylcholine in the brain, which can have various effects on cognitive function. Inhibition of certain ion channels and receptors can also have effects on neuronal activity and neurotransmitter release.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(3,4-dimethoxyphenyl)-N-(4,6-dimethyl-2-pyridinyl)acrylamide in lab experiments is its potent inhibitory activity against enzymes and receptors, which makes it a useful tool for studying the functions of these molecules. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of 3-(3,4-dimethoxyphenyl)-N-(4,6-dimethyl-2-pyridinyl)acrylamide. One potential direction is the development of this compound as a drug for the treatment of certain diseases. Another direction is the use of this compound as a fluorescent probe in biological imaging. Additionally, further studies are needed to better understand the mechanisms of action and potential side effects of this compound.
Synthesis Methods
The synthesis of 3-(3,4-dimethoxyphenyl)-N-(4,6-dimethyl-2-pyridinyl)acrylamide involves the reaction of 3,4-dimethoxyphenylacetic acid with 4,6-dimethyl-2-pyridinylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then reacted with acryloyl chloride to yield the final product.
Scientific Research Applications
3-(3,4-dimethoxyphenyl)-N-(4,6-dimethyl-2-pyridinyl)acrylamide has been studied extensively for its potential applications in various fields such as medicinal chemistry, pharmacology, and neuroscience. This compound has been found to exhibit potent inhibitory activity against certain enzymes and receptors, making it a potential candidate for drug development. Additionally, it has been studied for its potential as a fluorescent probe in biological imaging.
Properties
IUPAC Name |
(E)-3-(3,4-dimethoxyphenyl)-N-(4,6-dimethylpyridin-2-yl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O3/c1-12-9-13(2)19-17(10-12)20-18(21)8-6-14-5-7-15(22-3)16(11-14)23-4/h5-11H,1-4H3,(H,19,20,21)/b8-6+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPBNPBGNXDYHEZ-SOFGYWHQSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=C1)NC(=O)C=CC2=CC(=C(C=C2)OC)OC)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=NC(=C1)NC(=O)/C=C/C2=CC(=C(C=C2)OC)OC)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.